Cas no 543711-67-7 (3-Chloro-N-cyclooctylpropanamide)

• Product Name: 3-Chloro-N-cyclooctylpropanamide
• CAS No: 543711-67-7
• MF: C₁₁H₂₀ClNO
• MW: 217.735602378845
• MDL: MFCD03375171
• CID: 940912
• PubChem ID: 5146749
• Update Time: 2025-07-22

3-Chloro-N-cyclooctylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-cyclooctylpropanamide
• 3-chloro-N-cyclooctylpropanamide(SALTDATA: FREE)
• AC1NOZHH
• AG-F-88419
• Ambcb7276810
• CTK5A0707
• MolPort-004-313-904
• 543711-67-7
• DB-304620
• MFCD03375171
• DTXSID60408765
• AKOS000152440
• BS-38079
• CS-0453441

• MDL： MFCD03375171
• Inchi： 1S/C11H20ClNO/c12-9-8-11(14)13-10-6-4-2-1-3-5-7-10/h10H,1-9H2,(H,13,14)
• InChI Key： IFVKIERAKKRNNB-UHFFFAOYSA-N
• SMILES： ClCCC(NC1CCCCCCC1)=O

Computed Properties

• Exact Mass: 217.12300
• Monoisotopic Mass: 217.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 377.2±21.0 °C at 760 mmHg
• Flash Point: 181.9±22.1 °C
• PSA: 29.10000
• LogP: 3.23530
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Chloro-N-cyclooctylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-N-cyclooctylpropanamide

Introduction to 3-Chloro-N-cyclooctylpropanamide (CAS No. 543711-67-7)

3-Chloro-N-cyclooctylpropanamide, with the chemical formula C13H20ClNO, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 543711-67-7, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chloro group and a cyclooctyl moiety in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a valuable candidate for further exploration.

The compound’s structure consists of a propanamide backbone substituted with a cyclooctyl group and a chloro group at the nitrogen atom. This configuration suggests potential interactions with biological targets, particularly enzymes and receptors, which are critical in modulating various physiological processes. The cyclooctyl ring, known for its steric hindrance, can influence the compound’s binding affinity and selectivity, while the chloro group may enhance its metabolic stability and bioavailability.

In recent years, there has been growing interest in the development of novel amide-based compounds for their therapeutic potential. Amides are widely recognized for their role as bioactive molecules in pharmaceuticals, often serving as key structural motifs in drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The specific combination of functional groups in 3-Chloro-N-cyclooctylpropanamide positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of 3-Chloro-N-cyclooctylpropanamide is its potential as a lead compound for drug discovery. Researchers have been exploring its pharmacological profile to identify new therapeutic applications. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. The cyclooctyl group’s steric properties could help optimize binding interactions with these targets, potentially leading to higher efficacy and reduced side effects compared to existing treatments.

The synthesis of 3-Chloro-N-cyclooctylpropanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro group at the nitrogen position necessitates precise control over reaction conditions to avoid unwanted byproducts. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis methods, have been employed to enhance the efficiency and selectivity of the synthesis process.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 3-Chloro-N-cyclooctylpropanamide. Molecular modeling studies have helped elucidate its binding modes with potential biological targets, providing insights into how structural modifications can improve its pharmacological properties. These computational approaches are complemented by experimental validation through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information about the compound.

The pharmacokinetic properties of 3-Chloro-N-cyclooctylpropanamide are another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical development. The presence of the cyclooctyl group may influence its solubility and permeability across biological membranes, while the chloro group could affect its metabolic pathways. Understanding these properties is essential for optimizing dosing regimens and minimizing potential toxicity.

In conclusion, 3-Chloro-N-cyclooctylpropanamide (CAS No. 543711-67-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising pharmacological properties make it an attractive candidate for further development. As research continues to uncover new therapeutic applications for amide-based compounds, 3-Chloro-N-cyclooctylpropanamide is poised to play a crucial role in advancing our understanding of disease mechanisms and developing novel treatments.